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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the phase behavior and sublimation
characteristics of xenon tetrafluoride (XeFa4). As the first binary compound of a noble gas to
be discovered, XeFa holds a significant place in the history of chemistry and continues to be a
subject of research interest due to its unique properties as a powerful fluorinating agent.[1][2]
This document summarizes key quantitative data, details experimental protocols for its
synthesis and characterization, and provides visualizations to elucidate its thermodynamic
properties.

Phase Diagram and Thermodynamic Properties

Xenon tetrafluoride is a colorless crystalline solid at standard conditions, notable for its ability
to sublime at atmospheric pressure.[1][2] The phase diagram of XeFa4 is characterized by a
solid-gas equilibrium at standard pressure, with a distinct triple point at a higher pressure where
solid, liquid, and gaseous phases coexist.

Sublimation and Vapor Pressure

Under atmospheric pressure, xenon tetrafluoride sublimes at 117 °C.[1][2] The solid-gas
phase transition is governed by the vapor pressure of the compound, which increases with
temperature. The relationship between vapor pressure and temperature can be described by
the Clausius-Clapeyron equation, utilizing the enthalpy of sublimation. The enthalpy of
sublimation for xenon tetrafluoride has been determined to be 64 kJ/mol.
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The vapor pressure of solid XeFs at 25 °C has been reported as 3.8 mm Hg. Another source
indicates a vapor pressure of 0.6 torr (approximately 0.8 mm Hg) at the same temperature.

Table 1: Physical and Thermodynamic Properties of Xenon Tetrafluoride

Property Value

Molar Mass 207.28 g/mol

Density (solid, 25 °C) 4.040 g/cm?3
Sublimation Point (1 atm) 117 °C

Triple Point 117 °C

Enthalpy of Sublimation 64 kJ/mol

Standard Enthalpy of Formation (AH®f) -251 kJ/mol[1]
Standard Molar Entropy (S°) 146 J-mol—1-K-1[1]
Heat Capacity (Cp) at 298.15 K 118.39 J-K~1.mol1[3]

Experimental Protocols
Synthesis of Xenon Tetrafluoride

The primary method for synthesizing xenon tetrafluoride is the direct reaction of xenon and

fluorine gases.

Experimental Workflow for XeFa Synthesis
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Caption: Workflow for the synthesis of Xenon Tetrafluoride.

A mixture of xenon and fluorine gas, typically in a 1:5 molar ratio to ensure complete reaction of
xenon, is introduced into a nickel or Monel vessel.[4] The choice of vessel material is critical as
it must be resistant to the highly corrosive nature of fluorine gas at elevated temperatures. The
vessel is then heated to approximately 400 °C. The reaction is exothermic, releasing 251
kJ/mol of energy.[2]

Purification by Fractional Sublimation

The crude product from the synthesis reaction is a mixture that can include unreacted starting
materials and other xenon fluorides, such as xenon difluoride (XeFz) and xenon hexafluoride
(XeFs). Purification of XeFa is achieved through fractional sublimation, which leverages the
differences in the volatilities of these compounds. Xenon tetrafluoride is significantly less
volatile than XeF2 and XeFes, allowing for its separation.

Determination of Thermodynamic Properties

The thermodynamic properties of xenon tetrafluoride have been determined using various
experimental techniques:

» Adiabatic Calorimetry: The heat capacity of XeFa has been measured over a wide range of
temperatures (from 5 to 350 K) using adiabatic calorimetry.[3] This technique involves
introducing a known quantity of heat to the sample in a thermally isolated environment and
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measuring the resulting temperature change. These data are crucial for calculating other
thermodynamic functions such as entropy and enthalpy.

» Vapor Pressure Measurement: The vapor pressure of XeF4 can be measured using static or
dynamic methods. In a static method, a sample of the solid is placed in an evacuated,
temperature-controlled container connected to a pressure-measuring device. The pressure
of the vapor in equilibrium with the solid is then measured at various temperatures.

Sublimation and the Clausius-Clapeyron Equation

The relationship between the vapor pressure of a solid and its temperature during sublimation
can be described by the Clausius-Clapeyron equation. This equation is fundamental to
understanding the solid-gas phase transition.

Logical Relationship for Sublimation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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tetrafluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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